Cas no 50890-83-0 (1-Methyl-1H-indazole-3-carboxylic acid)

• Product Name: 1-Methyl-1H-indazole-3-carboxylic acid
• CAS No: 50890-83-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00272569
• CID: 55895
• PubChem ID: 125307889
• Update Time: 2025-11-01

1-Methyl-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indazole-3-carboxylic acid
• ------------
• 1-Methylindazole-3-carboxylic Acid
• 1-Methylindazole-3-c
• 1-Methylindazole-3-carboxylic Acid (Granisetron Impurity D)
• N-Methyl-indozole-3-carboxylic acid
• 1H-Methylindazole-3-carboxylic acid
• 1-Methyl-3-indazolecarboxylic acid
• 1-methyl-3-indazolylcarboxylic acid
• 1-methylindozole-3-carboxylic acid
• Granisetron Related CoMpound D
• N-Methyl-(1H)indazole-3-carboxylic acid
• N-methylindazole-3-carboxylic acid
• N-methylindazolic acid
• n-methyl-indozole-3-carboxy
• N-Methyl-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 1-methyl-
• 1-Methyl-indazole-3-carboxylic acid
• 1-methyl-3-indazolecarboxylicacid
• PubChem19498
• KSC269G6B
• IND072
• 1-methyl-indazole-carboxylic-
• EN300-129568
• M2143
• HY-W007927
• J-504878
• MFCD00272569
• Granisetron EP impurity D
• N-methyl indazole-3-carboxylic acid
• OVVDFORZEGKEJM-UHFFFAOYSA-N
• BCP16662
• FT-0639948
• PB33889
• 50890-83-0
• 3-CARBOXY-1-METHYLINDAZOLE
• CS-W007927
• DTXSID10351050
• SCHEMBL496589
• PD055621
• BB 0255029
• Z1090114528
• AC-1977
• F9P5J2E2BU
• GRANISETRON HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• FS-2172
• A1-01699
• SY002051
• 1-Methylindazole-3-carboxylic acid, 97%
• 1-Methyl-1H-indazole-3-carboxylicacid
• AM20040587
• Granisetron intermediate
• J-650195
• UNII-F9P5J2E2BU
• AQ-358/41297702
• AKOS000265203
• STK503888
• DB-011636
• ALBB-006391

• MDL： MFCD00272569
• Inchi： 1S/C9H8N2O2/c1-11-7-5-3-2-4-6(7)8(10-11)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： OVVDFORZEGKEJM-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N(C)N=1)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.3500
• Melting Point: 216°C(dec.)(lit.)
• Boiling Point: 383.7°C at 760 mmHg
• Flash Point: 185.8℃
• Refractive Index: 1.653
• Water Partition Coefficient: Insoluble in water. Soluble in DMSO and Methanol.
• PSA: 55.12000
• LogP: 1.27150
• Solubility: Not determined

1-Methyl-1H-indazole-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-Methyl-1H-indazole-3-carboxylic acid

Recent Advances in the Application of 1-Methyl-1H-indazole-3-carboxylic acid (CAS: 50890-83-0) in Chemical Biology and Pharmaceutical Research

The compound 1-Methyl-1H-indazole-3-carboxylic acid (CAS: 50890-83-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its indazole core and carboxylic acid functionality, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Methyl-1H-indazole-3-carboxylic acid in the synthesis of novel JAK2 inhibitors. The researchers utilized this compound as a starting material to develop a series of derivatives with improved selectivity and potency against JAK2-dependent signaling pathways. The study reported several derivatives with IC50 values in the low nanomolar range, highlighting the structural advantages conferred by the indazole scaffold.

In the field of anticancer drug discovery, a recent patent application (WO2023051234) disclosed the use of 50890-83-0 as a core structure for developing PARP-1 inhibitors. The modified derivatives showed remarkable efficacy in BRCA-mutated cancer cell lines, with one lead compound demonstrating 85% tumor growth inhibition in xenograft models. The carboxylic acid moiety was found to be critical for maintaining the compounds' binding affinity to the PARP-1 active site.

Metabolic stability studies of 1-Methyl-1H-indazole-3-carboxylic acid derivatives have also seen significant progress. A 2024 publication in Drug Metabolism and Disposition reported improved pharmacokinetic profiles of several drug candidates incorporating this scaffold. The researchers attributed the enhanced metabolic stability to the methyl group at the 1-position, which effectively blocks oxidative metabolism at this site while maintaining the necessary pharmacophore interactions.

The synthetic accessibility of 1-Methyl-1H-indazole-3-carboxylic acid has been another area of recent innovation. A green chemistry approach published in Organic Process Research & Development (2023) described an improved synthetic route with 78% overall yield and significantly reduced environmental impact. This advancement has made the compound more readily available for medicinal chemistry programs and scaled-up production.

Looking forward, the unique properties of 1-Methyl-1H-indazole-3-carboxylic acid continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's balanced physicochemical properties and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.